Cas no 108132-91-8 (3H-1,2,4-Triazol-3-one,5-(1,3-benzodioxol-5-yl)-4-ethyl-2,4-dihydro-)

• Product Name: 3H-1,2,4-Triazol-3-one,5-(1,3-benzodioxol-5-yl)-4-ethyl-2,4-dihydro-
• CAS No: 108132-91-8
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 150456
• PubChem ID: 3065484
• Update Time: 2025-04-19

3H-1,2,4-Triazol-3-one,5-(1,3-benzodioxol-5-yl)-4-ethyl-2,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,5-(1,3-benzodioxol-5-yl)-4-ethyl-2,4-dihydro-
• 2,4-Dihydro-5-(1,3-benzodioxol-5-yl)-4-ethyl-3H-1,2,4-triazol-3-one
• 3-(1,3-benzodioxol-5-yl)-4-ethyl-1H-1,2,4-triazol-5-one
• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-(1,3-benzodioxol-5-yl)-4-ethyl-
• AC1MI9UH
• ACMC-20mbcj
• AG-D-24300
• BRN 5963292
• CTK4A5878
• LS-156481
• 108132-91-8
• DTXSID00148431
• 3-(Benzo[d][1,3]dioxol-5-yl)-4-ethyl-1H-1,2,4-triazol-5(4H)-one

• Inchi： 1S/C11H11N3O3/c1-2-14-10(12-13-11(14)15)7-3-4-8-9(5-7)17-6-16-8/h3-5H,2,6H2,1H3,(H,13,15)
• InChI Key： MTTOIYLOOURSTB-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C1=NNC(N1CC)=O

Computed Properties

• Exact Mass: 233.08013
• Monoisotopic Mass: 233.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 63.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones